Cesium sulfate
Overview
Description
Synthesis Analysis
Cesium sulfate's synthesis is explored in several studies, demonstrating innovative approaches to chemical synthesis. For instance, cesium carbonate-promoted synthesis of aryl methyl sulfides showcases an efficient method for generating aryl alkyl sulfides using S-methylisothiourea sulfate under metal-free conditions, highlighting cesium's role in facilitating these reactions (Caiyang Zhang et al., 2018). Additionally, the comparison of cesium-containing heteropolyacid and sulfated zirconia catalysts for isomerization of light alkanes emphasizes cesium's effect on catalysis, offering insights into its application in hydrocarbon reactions (B. Bardin & R. Davis, 1998).
Molecular Structure Analysis
Although the specific molecular structure analysis of cesium sulfate is not directly covered in the provided literature, the studies on cesium-based compounds and their synthesis processes imply significant information about the structural characteristics that cesium imparts to these compounds, such as the formation of macrocyclic sulfides using cesium thiolates (J. Buter & R. Kellogg, 2003).
Chemical Reactions and Properties
Research on cesium sulfate and cesium-based catalysts showcases their chemical reactivity and properties. For example, the study on cesium-catalyzed synthesis of trisubstituted heteroatom alkenes highlights cesium's role in promoting regioselective synthesis, demonstrating its potential in the preparation of functional alkenes (Jinyang Chen et al., 2015).
Physical Properties Analysis
While the specific physical properties of cesium sulfate are not detailed in the referenced papers, the synthesis and application of cesium-based compounds suggest that cesium significantly influences the physical characteristics of the compounds it is involved with, such as stability and luminescence in the case of cesium lead halide perovskite nanocrystals (Ioannis Lignos et al., 2016).
Chemical Properties Analysis
The chemical properties of cesium sulfate are inferred through its synthesis applications, demonstrating its utility in various chemical reactions. For instance, cesium carbonate's role in the efficient synthesis of quinazoline-2,4(1H,3H)-diones using carbon dioxide showcases cesium's chemical versatility and its potential in green chemistry applications (Y. Patil et al., 2008).
Scientific Research Applications
-
Nonlinear Optics and Antimicrobial Applications
- Field : Materials Science
- Application : Cesium sulfate-doped 4-methoxyaniline (CS-4MOA) is a single crystal used in nonlinear optics (NLO) and antimicrobial applications .
- Method : The CS-4MOA crystal was obtained by the solvent evaporation approach. Various analyses like XRD, FTIR, optical, SHG, thermal, and hardness studies were carried out on the grown crystals .
- Results : The CS-4MOA crystal was found to be stable up to 88 °C. The existence of second-order nonlinear optical susceptibility in CS-4MOA was confirmed by the SHG investigation. Additionally, antimicrobial activity of CS-4MOA was performed against bacterial strains and fungal pathogen for medicinal applications .
-
Isopycnic Centrifugation
- Field : Biochemistry
- Application : Cesium sulfate is used to prepare dense aqueous solutions for use in isopycnic centrifugation .
- Method : In isopycnic centrifugation, a gradient of cesium sulfate is created in a centrifuge tube. The sample is then added and centrifuged. Different components of the sample will migrate to the position in the tube where the density of the gradient matches their own density .
- Results : This method allows for the separation of different components of a sample based on their densities .
-
Metal Oxide Catalyst Enhancer
- Field : Chemical Engineering
- Application : Cesium sulfate is used as a metal oxide catalyst enhancer for heterogeneous processes .
- Method : In heterogeneous catalysis, cesium sulfate can be used to enhance the activity of metal oxide catalysts .
- Results : The use of cesium sulfate can improve the efficiency of various chemical reactions .
-
Solar Energy Conversion
- Field : Energy Science
- Application : Cesium’s applications encompass the efficient conversion of solar energy in perovskite compounds .
- Method : In solar cells, cesium can be used as a component in the active layer, improving the efficiency of energy conversion .
- Results : The use of cesium in solar cells can lead to improved energy conversion efficiency .
-
Atomic Clocks
-
Medical Treatment
-
Cesium Sulfate-Doped 4-Methoxyaniline Crystal
- Field : Materials Science
- Application : A new single crystal of cesium sulfate-doped 4-methoxyaniline (CS-4MOA) was obtained by the solvent evaporation approach .
- Method : XRD, FTIR, optical, SHG, thermal, and hardness studies were carried out on the grown crystals .
- Results : The CS-4MOA crystal was found to be stable up to 88 °C. The existence of second-order nonlinear optical susceptibility in CS-4MOA was confirmed by the SHG investigation .
-
Solar Cells and Fuel Cells
- Field : Energy Science
- Application : Cesium Sulfate is used in solar cells and fuel cells .
- Method : Metallic ions can be dispersed utilizing suspended or coated nanoparticles and deposited utilizing sputtering targets and evaporation materials .
- Results : This application of Cesium Sulfate is generally immediately available in most volumes .
-
Perovskite Solar Cells
-
Radiocesium Removal
- Field : Environmental Science
- Application : Cesium is the major fission product of uranium, which widely exists in radioactive wastewater. Radiocesium has potential adverse effects on human health and ecological environment .
- Method : Different methods such as chemical precipitation, coagulation/co-precipitation, solvent extraction, membrane process, chemical reduction, and adsorption have been used to remove radioactive cesium from aqueous solution .
- Results : The development of innovative technologies capable of selectively removing radioactive cesium is still imperative yet challenging .
-
Thermochemistry
-
Perovskite Solar Cells
Safety And Hazards
Future Directions
properties
IUPAC Name |
dicesium;sulfate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Cs.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLJPGEWQYJVDPF-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]S(=O)(=O)[O-].[Cs+].[Cs+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cs2SO4, Cs2O4S |
Source
|
| Record name | caesium sulfate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Caesium_sulfate | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10883109 |
Source
|
| Record name | Cesium sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10883109 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
361.88 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Merck Index] White odorless powder; [Alfa Aesar MSDS] |
Source
|
| Record name | Cesium sulfate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/12866 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Cesium sulfate | |
CAS RN |
10294-54-9 |
Source
|
| Record name | Cesium sulfate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010294549 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sulfuric acid, cesium salt (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Cesium sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10883109 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Caesium sulphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.589 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CESIUM SULFATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8D6R91CS62 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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